Cas no 773887-02-8 (1H-Indole-3-carbonitrile, 5-bromo-7-methyl-)

1H-Indole-3-carbonitrile, 5-bromo-7-methyl- structure
773887-02-8 structure
Product Name:1H-Indole-3-carbonitrile, 5-bromo-7-methyl-
CAS No:773887-02-8
MF:C10H7BrN2
MW:235.079981088638
CID:1784154
PubChem ID:21102198
Update Time:2025-04-21

1H-Indole-3-carbonitrile, 5-bromo-7-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carbonitrile, 5-bromo-7-methyl-
    • 5-Bromo-7-methyl-1H-indole -3-carbonitrile
    • 5-Bromo-7-methyl-1H-indole-3-carbonitrile
    • 773887-02-8
    • SCHEMBL3608578
    • DB-206988
    • ZQJFSYASHBQGOQ-UHFFFAOYSA-N
    • Inchi: 1S/C10H7BrN2/c1-6-2-8(11)3-9-7(4-12)5-13-10(6)9/h2-3,5,13H,1H3
    • InChI Key: ZQJFSYASHBQGOQ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C2=C(C=1)C(C#N)=CN2

Computed Properties

  • Exact Mass: 233.97931
  • Monoisotopic Mass: 233.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 39.6Ų

Experimental Properties

  • PSA: 39.58

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